
A Head-to-Head Comparison of Cytarabine
Triphosphate Suppliers for Research

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cytarabine triphosphate trisodium

Cat. No.: B15585996 Get Quote

For researchers, scientists, and drug development professionals, the quality and consistency of

reagents are paramount. Cytarabine triphosphate (ara-CTP), the active metabolite of the widely

used chemotherapeutic agent Cytarabine, is a critical tool in studying DNA replication and

repair mechanisms, as well as in the development of new anticancer therapies. This guide

provides a head-to-head comparison of prominent suppliers of Cytarabine triphosphate,

offering a summary of their product specifications and detailed experimental protocols to

enable researchers to make informed decisions for their specific needs.

This comparison focuses on publicly available data from several key suppliers in the research

chemical space: MedChemExpress, Selleck Chemicals, Cayman Chemical, Thermo Fisher

Scientific, and Jena Bioscience. While direct, independent comparative experimental data is

not readily available, this guide collates and presents the product specifications provided by

each supplier to facilitate a preliminary assessment.

Product Specification Overview
A summary of the key product specifications for Cytarabine triphosphate from the selected

suppliers is presented below. It is important to note that this information is based on the data

provided on the suppliers' websites and may be subject to change. Researchers are

encouraged to request lot-specific certificates of analysis for the most accurate and up-to-date

information.
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Supplier Product Number Purity (as stated) Formulation

MedChemExpress HY-115740 ≥98.0% (HPLC) Solid

Selleck Chemicals S2439 ≥98% (HPLC) Solid

Cayman Chemical 11746 ≥95% (HPLC) Solid

Thermo Fisher

Scientific
J62332 ≥98% Solid

Jena Bioscience NU-1170 ≥95% (HPLC) Solution (100 mM)

Mechanism of Action of Cytarabine Triphosphate
Cytarabine, a nucleoside analog, is transported into the cell where it is converted to its active

triphosphate form, ara-CTP, through a series of phosphorylation steps. Ara-CTP then exerts its

cytotoxic effects primarily by inhibiting DNA synthesis. It competes with the natural substrate,

deoxycytidine triphosphate (dCTP), for incorporation into the growing DNA strand by DNA

polymerases. Once incorporated, the arabinose sugar moiety of ara-CTP, with its 2'-hydroxyl

group in the trans position, sterically hinders the rotation of the sugar-phosphate backbone,

thereby impeding further DNA chain elongation. This leads to S-phase cell cycle arrest and

induction of apoptosis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Procure ara-CTP from
Different Suppliers

Purity Assessment (HPLC)

Concentration Verification
(UV-Vis Spectroscopy)

Biological Activity Assays

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

In vitro DNA Polymerase
Inhibition Assay

Data Analysis and Comparison

Conclusion

Click to download full resolution via product page

To cite this document: BenchChem. [A Head-to-Head Comparison of Cytarabine
Triphosphate Suppliers for Research Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15585996#head-to-head-comparison-of-
different-cytarabine-triphosphate-suppliers]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15585996?utm_src=pdf-body-img
https://www.benchchem.com/product/b15585996#head-to-head-comparison-of-different-cytarabine-triphosphate-suppliers
https://www.benchchem.com/product/b15585996#head-to-head-comparison-of-different-cytarabine-triphosphate-suppliers
https://www.benchchem.com/product/b15585996#head-to-head-comparison-of-different-cytarabine-triphosphate-suppliers
https://www.benchchem.com/product/b15585996#head-to-head-comparison-of-different-cytarabine-triphosphate-suppliers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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